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Compound of Interest

Compound Name: Serlopitant

Cat. No.: B1681636

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of Serlopitant, an investigational compound, is crucial to ensure
laboratory safety and prevent environmental contamination. Due to its classification as a
substance very toxic to aquatic life with long-lasting effects, strict adherence to established
disposal protocols is mandatory. This guide provides procedural, step-by-step guidance for the
safe handling and disposal of Serlopitant in a laboratory setting.

Hazard and Safety Data

Before handling Serlopitant, it is imperative to be familiar with its hazard profile. This
information dictates the necessary precautions for both use and disposal.

Hazard Classification Precautionary Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]
Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[1]

H410: Very toxic to aquatic life with long lasting

Chronic aquatic toxicity (Category 1)
effects.[1]

Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1681636?utm_src=pdf-interest
https://www.benchchem.com/product/b1681636?utm_src=pdf-body
https://www.benchchem.com/product/b1681636?utm_src=pdf-body
https://www.benchchem.com/product/b1681636?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/27658511.2024.2322821
https://www.tandfonline.com/doi/full/10.1080/27658511.2024.2322821
https://www.tandfonline.com/doi/full/10.1080/27658511.2024.2322821
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

There are no publicly available experimental protocols for the chemical neutralization or
degradation of Serlopitant. Therefore, the primary method of disposal is to treat it as
hazardous chemical waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles with side-shields, protective gloves,
and a lab coat.[1]

2. Waste Segregation:
o DO NOT dispose of Serlopitant down the drain or in regular solid waste containers.[1]

» All materials contaminated with Serlopitant, including unused compound, solutions,
contaminated labware (e.g., vials, pipette tips), and spill cleanup materials, must be
segregated as hazardous chemical waste.

3. Waste Collection and Labeling:

o Collect all Serlopitant waste in a designated, leak-proof, and clearly labeled hazardous
waste container.

e The label should include:

[¢]

The words "Hazardous Waste"

o

The full chemical name: Serlopitant

o

The specific hazards: "Toxic," "Aquatic Hazard"

The date the waste was first added to the container.

[¢]

4. Storage of Hazardous Waste:

» Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials such as strong acids, alkalis, and oxidizing agents.

» Ensure the storage area is cool and well-ventilated.
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5. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste container.

o Disposal must be conducted through an approved and licensed hazardous waste disposal
contractor. This ensures compliance with regulations such as the Resource Conservation
and Recovery Act (RCRA) in the United States.

6. Spill Management:
¢ In the event of a spill, contain the spill using appropriate absorbent materials.

o Clean the area thoroughly, and collect all cleanup materials in the designated hazardous
waste container.

e Avoid generating dust from the solid compound.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Serlopitant in a laboratory environment.
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Serlopitant Disposal Workflow
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Caption: Logical workflow for the proper disposal of Serlopitant.

Regulatory Context
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The disposal of pharmaceutical waste is regulated by various agencies to protect public health
and the environment. In the United States, these include the Environmental Protection Agency
(EPA) and the Drug Enforcement Administration (DEA). While Serlopitant is not currently listed
as a controlled substance, its high aquatic toxicity places it under the purview of hazardous
waste regulations. Adherence to these guidelines is not only a matter of best practice but also a
legal requirement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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